Cas no 2137989-41-2 (1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine)
1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine
- 1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine
- EN300-1130902
- 2137989-41-2
-
- Inchi: 1S/C10H17N5/c1-2-14-15(9-6-12-7-9)10(1)13-5-8-3-11-4-8/h1-2,8-9,11-13H,3-7H2
- InChI Key: UMQJEJGIMPCZKM-UHFFFAOYSA-N
- SMILES: N1(C(=CC=N1)NCC1CNC1)C1CNC1
Computed Properties
- Exact Mass: 207.14839556g/mol
- Monoisotopic Mass: 207.14839556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 53.9Ų
1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1130902-1.0g |
1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine |
2137989-41-2 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1130902-0.05g |
1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine |
2137989-41-2 | 95% | 0.05g |
$1188.0 | 2023-10-26 | |
| Enamine | EN300-1130902-0.1g |
1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine |
2137989-41-2 | 95% | 0.1g |
$1244.0 | 2023-10-26 | |
| Enamine | EN300-1130902-0.25g |
1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine |
2137989-41-2 | 95% | 0.25g |
$1300.0 | 2023-10-26 | |
| Enamine | EN300-1130902-0.5g |
1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine |
2137989-41-2 | 95% | 0.5g |
$1357.0 | 2023-10-26 | |
| Enamine | EN300-1130902-1g |
1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine |
2137989-41-2 | 95% | 1g |
$1414.0 | 2023-10-26 | |
| Enamine | EN300-1130902-2.5g |
1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine |
2137989-41-2 | 95% | 2.5g |
$2771.0 | 2023-10-26 | |
| Enamine | EN300-1130902-5g |
1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine |
2137989-41-2 | 95% | 5g |
$4102.0 | 2023-10-26 | |
| Enamine | EN300-1130902-10g |
1-(azetidin-3-yl)-N-[(azetidin-3-yl)methyl]-1H-pyrazol-5-amine |
2137989-41-2 | 95% | 10g |
$6082.0 | 2023-10-26 |
1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine
Comprehensive Overview of 1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine (CAS No. 2137989-41-2): Properties, Applications, and Research Insights
The compound 1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine (CAS No. 2137989-41-2) has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical and chemical research. This azetidine-containing derivative is characterized by its dual azetidin-3-yl functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine.
From a structural perspective, the presence of both pyrazol-5-amine and azetidine moieties makes this compound a valuable scaffold for medicinal chemistry. The azetidine ring is known for its conformational rigidity, which can enhance binding affinity to biological targets. Meanwhile, the pyrazole core offers opportunities for hydrogen bonding and π-π stacking interactions, critical for drug-receptor interactions. This dual functionality positions 1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine as a promising candidate for addressing challenges in fragment-based drug design (FBDD), a hot topic in modern drug development.
Recent studies highlight the compound’s potential in cancer therapeutics, where its ability to modulate protein-protein interactions (PPIs) is under investigation. Given the rising global focus on oncology research, this application aligns with frequent search queries such as "novel cancer drug scaffolds" or "small molecules for PPI inhibition." Additionally, its azetidine rings may contribute to improved metabolic stability—a key concern in ADME optimization, another trending topic in pharmaceutical forums and AI-driven research platforms.
In synthetic chemistry, 1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine serves as a versatile intermediate for cross-coupling reactions and click chemistry. Its N-methyl linker allows for further derivatization, making it suitable for combinatorial library synthesis. This adaptability resonates with industrial demand for high-throughput screening (HTS) compounds, frequently searched in conjunction with "diverse chemical libraries" or "lead optimization strategies."
Environmental and safety profiles of this compound are also noteworthy. Unlike many heterocyclic analogs, 1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine exhibits favorable biodegradability metrics in preliminary assays, addressing growing concerns about green chemistry in synthetic workflows. This aspect caters to searches like "sustainable pharmaceutical intermediates" or "eco-friendly heterocycles," reflecting broader industry shifts toward green synthesis.
Future research directions for CAS No. 2137989-41-2 may explore its utility in central nervous system (CNS) drug delivery, leveraging the azetidine group’s potential to cross the blood-brain barrier (BBB). Such investigations would tap into the booming interest in neurotherapeutics and neurodegenerative disease treatments, frequently queried in academic and pharmaceutical databases.
In summary, 1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine represents a multifaceted compound with applications spanning drug discovery, catalysis, and material science. Its structural features and emerging role in cutting-edge research ensure its relevance in answering today’s scientific challenges, from precision oncology to sustainable chemistry.
2137989-41-2 (1-(azetidin-3-yl)-N-(azetidin-3-yl)methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)